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Compound of Interest

Compound Name: Anthraquinone

Cat. No.: B042736

The safe management and disposal of anthraquinone are crucial for ensuring laboratory
safety and environmental protection. Anthraquinone is a substance that may cause skin
sensitization and is suspected of being a carcinogen, mandating strict adherence to disposal
protocols.[1] This guide provides essential, step-by-step instructions for researchers, scientists,
and drug development professionals to handle and dispose of anthraquinone waste in
compliance with regulations.

Immediate Safety and Handling

Before handling anthraquinone, it is imperative to use appropriate Personal Protective
Equipment (PPE) to minimize exposure through inhalation, skin contact, or eye contact.[1]

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves should be worn.[1]
o Eye Protection: Chemical safety goggles or a face shield are necessary.[1][2]

» Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

[1][]

» Respiratory Protection: If working in an area with poor ventilation or where dust may be
generated, a NIOSH-approved respirator is essential.[1]

Safe Handling Practices:
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» Always handle anthraquinone in a well-ventilated area, preferably within a chemical fume
hood, to prevent the inhalation of dust or vapors.[1][3]

e Avoid the formation of dust and aerosols.[2][3]
 After handling, thoroughly wash hands and any exposed skin.[1]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[4]

Spill Management Protocol

In the event of an anthraquinone spill, immediate and correct action is crucial to prevent
contamination and exposure.

o Evacuate the Area: Evacuate all non-essential personnel from the spill area until the cleanup
is complete.[5]

o Ensure Proper Ventilation: Make sure the area is well-ventilated.[1][5]

o Wear Appropriate PPE: Before beginning cleanup, put on all required personal protective
equipment.[1]

» Contain the Spill: To minimize dust, dampen the spilled solid material with 60-70% ethanol.[1]

o Collect the Material: Use non-sparking tools to collect the dampened material and place it
into a suitable, closed container for disposal.[1][3]

¢ Clean the Area: Use absorbent paper dampened with 60-70% ethanol to clean any
remaining residue.[1] Place the used absorbent paper and any contaminated clothing into a
vapor-tight plastic bag for disposal.[1]

o Decontaminate Surfaces: Wash the contaminated surface first with 60-70% ethanol, followed
by a thorough wash with soap and water.[1]

Anthraquinone Disposal Workflow
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Caption: A workflow diagram illustrating the proper disposal procedure for anthraquinone
waste.

Waste Collection, Storage, and Disposal

Anthraquinone must be disposed of as hazardous waste.[1] This process involves careful
collection, storage, and transfer to a certified disposal facility, in accordance with federal and

local regulations.[1]
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Collection and Labeling:
¢ Do not mix anthraquinone waste with other waste.[4]
o Collect waste in its original container or a suitable, closed container.[2][3][4]

o Label the waste container with the words "Hazardous Waste," the full chemical name
"Anthraquinone,"” and a clear description of its hazards (e.g., "Toxic," "Carcinogen Hazard").

[1]
Storage:
» Store waste containers in a cool, well-ventilated, and designated hazardous waste area.[3][5]
e The storage area should be clearly marked as "Hazardous Waste."[1]
o Store containers in a locked location.[4]
Disposal Procedures:
o Waste material must be disposed of in accordance with national and local regulations.[4]

e Engage a licensed disposal company for the collection and disposal of anthraquinone
waste.[3]

e One recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

e Do not let the product enter drains.[2][3][4]

Quantitative Data for Anthraquinone

The following table summarizes key quantitative data for anthraquinone, providing a quick
reference for safety and handling procedures.
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Property Value

Molecular Formula C14Hs02

Molecular Weight 208.21 g/mol [4]

Appearance Yellow-green solid[6]

Melting Point 284 - 286 °C (543.2 - 546.8 °F)[7]
Boiling Point 377 °C (710.6 °F)[7]

Flash Point 185 °C (365 °F)[2][7]
Auto-ignition Temperature 650 °C (1,202 °F)[2][7]

Water Solubility <1 mg/mL at 23°C (73°F)
Specific Gravity 1.44

First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing has stopped, give artificial
respiration. Consult a physician.[2][3]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a physician.[2][3][4]

e In Case of Eye Contact: Rinse eyes with water as a precaution.[2][3] Immediately flush with
plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6]

« |If Swallowed: Do not induce vomiting.[6] Never give anything by mouth to an unconscious
person.[2][3][6] Rinse mouth with water and consult a physician.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Anthraquinone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042736#anthraquinone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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